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Compound of Interest

Compound Name: 1,3-Cyclooctadiene

CAS No.: 1700-10-3

Cat. No.: B162279

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 1,3-
cyclooctadiene, a cyclic diene of significant interest in organic synthesis and material science.

This document is intended for researchers, scientists, and drug development professionals who

utilize spectroscopic techniques for structural elucidation and quality control. By examining the

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we will

build a comprehensive understanding of the molecule's structure and behavior under various

analytical conditions.

Introduction
1,3-Cyclooctadiene (C₈H₁₂) is a colorless liquid with a molecular weight of 108.18 g/mol . Its

structure, featuring a conjugated diene system within an eight-membered ring, gives rise to

unique conformational properties and reactivity. Accurate spectroscopic characterization is

paramount for confirming its identity, assessing purity, and understanding its role in chemical

transformations. This guide will delve into the nuances of its ¹H NMR, ¹³C NMR, IR, and MS

spectra, providing not just the data, but also the underlying principles of interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 1,3-cyclooctadiene, both ¹H and ¹³C NMR provide critical information about the

electronic environment of each atom.

Experimental Protocol: NMR Spectroscopy
A sample of 1,3-cyclooctadiene is dissolved in a deuterated solvent, typically chloroform-d

(CDCl₃), to a concentration of approximately 10-50 mg/mL. The spectrum is recorded on a

spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher

for ¹³C NMR. Tetramethylsilane (TMS) is used as an internal standard (δ = 0.00 ppm).

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1,3-cyclooctadiene is characterized by distinct signals for the

olefinic, allylic, and aliphatic protons. The integration of these signals corresponds to the

number of protons in each unique environment.

Table 1: ¹H NMR Data for 1,3-Cyclooctadiene in CDCl₃[1]

Signal
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

A ~5.7-5.9 Multiplet 4H

Olefinic Protons

(H-1, H-2, H-3,

H-4)

B ~2.2 Multiplet 4H
Allylic Protons

(H-5, H-8)

C ~1.5 Multiplet 4H
Aliphatic Protons

(H-6, H-7)

Interpretation:

Olefinic Protons (A): The downfield signals in the range of δ 5.7-5.9 ppm are characteristic of

protons attached to the double bonds. The conjugated nature of the diene system influences

their chemical shift. The complex multiplicity arises from both geminal and vicinal coupling to

neighboring protons.
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Allylic Protons (B): The signals around δ 2.2 ppm correspond to the protons on the carbons

adjacent to the double bonds (C-5 and C-8). These protons are deshielded due to their

proximity to the π-system.

Aliphatic Protons (C): The upfield signals at approximately δ 1.5 ppm are assigned to the

protons on the saturated carbons (C-6 and C-7) of the ring. These protons are the most

shielded in the molecule.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum provides a single peak for each unique carbon atom

in the molecule.

Table 2: ¹³C NMR Data for 1,3-Cyclooctadiene in CDCl₃

Chemical Shift (δ, ppm) Assignment

~130 Olefinic Carbons (C-1, C-2, C-3, C-4)

~30 Allylic Carbons (C-5, C-8)

~26 Aliphatic Carbons (C-6, C-7)

Interpretation:

Olefinic Carbons: The signals in the downfield region (~130 ppm) are characteristic of sp²-

hybridized carbons involved in the double bonds.

Allylic and Aliphatic Carbons: The upfield signals correspond to the sp³-hybridized carbons of

the ring, with the allylic carbons (~30 ppm) being slightly deshielded compared to the purely

aliphatic carbons (~26 ppm).

Infrared (IR) Spectroscopy
Infrared spectroscopy probes the vibrational modes of a molecule, providing valuable

information about the functional groups present.

Experimental Protocol: IR Spectroscopy
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A thin film of neat 1,3-cyclooctadiene is placed between two sodium chloride or potassium

bromide plates. The IR spectrum is then recorded over the range of 4000-400 cm⁻¹.

Table 3: Characteristic IR Absorption Bands for 1,3-Cyclooctadiene[2]

Wavenumber (cm⁻¹) Vibrational Mode

~3020 =C-H Stretch

~2920, ~2850 C-H Stretch (sp³)

~1640 C=C Stretch (conjugated)

~1450 CH₂ Scissoring

~730 =C-H Bend (cis, out-of-plane)

Interpretation:

=C-H Stretch: The absorption band at approximately 3020 cm⁻¹ is indicative of the C-H

stretching vibration of the sp²-hybridized carbons of the double bonds.[3]

C-H Stretch (sp³): The strong absorptions around 2920 and 2850 cm⁻¹ are characteristic of

the symmetric and asymmetric stretching vibrations of the C-H bonds on the sp³-hybridized

carbons of the ring.[4]

C=C Stretch: The peak around 1640 cm⁻¹ is due to the stretching vibration of the conjugated

carbon-carbon double bonds. Conjugation typically lowers the frequency of this absorption

compared to an isolated double bond.[3]

CH₂ Scissoring: The absorption at approximately 1450 cm⁻¹ corresponds to the scissoring

(in-plane bending) vibration of the methylene (CH₂) groups.

=C-H Bend (cis, out-of-plane): The strong band around 730 cm⁻¹ is a characteristic out-of-

plane bending vibration for cis-disubstituted double bonds, consistent with the cis,cis-

conformation of 1,3-cyclooctadiene.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: Mass Spectrometry
The mass spectrum of 1,3-cyclooctadiene is typically obtained using an electron ionization

(EI) source. The sample is introduced into the mass spectrometer, where it is bombarded with

high-energy electrons (typically 70 eV), causing ionization and fragmentation.

Table 4: Major Fragment Ions in the EI-Mass Spectrum of 1,3-Cyclooctadiene[1]

m/z Relative Intensity Proposed Fragment

108 Moderate [C₈H₁₂]⁺• (Molecular Ion)

93 Moderate [C₇H₉]⁺

79 High [C₆H₇]⁺

67 Moderate [C₅H₇]⁺

Interpretation and Fragmentation Mechanism:

The electron ionization of 1,3-cyclooctadiene results in the formation of a molecular ion ([M]⁺•)

at m/z 108. This molecular ion is energetically unstable and undergoes fragmentation to

produce a series of smaller, charged fragments.

[C₈H₁₂]⁺•
m/z = 108

[C₇H₉]⁺
m/z = 93- •CH₃

[C₆H₇]⁺
m/z = 79

- C₂H₅•

[C₅H₇]⁺
m/z = 67

- CH₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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